Cas no 2228335-57-5 (tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-2-yl)phenylcarbamate
• CAS No: 2228335-57-5
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5835287
• PubChem ID: 165640897
• Update Time: 2025-05-24

tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-2-yl)phenylcarbamate
• EN300-1896984
• 2228335-57-5
• tert-butyl N-[2-hydroxy-3-methoxy-5-(piperidin-2-yl)phenyl]carbamate

• Inchi： 1S/C17H26N2O4/c1-17(2,3)23-16(21)19-13-9-11(10-14(22-4)15(13)20)12-7-5-6-8-18-12/h9-10,12,18,20H,5-8H2,1-4H3,(H,19,21)
• InChI Key： IPZIVFXGAHKIFK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1CCCCN1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-2-yl)phenylcarbamate

Tert-butyl N-(2-hydroxy-3-methoxy-5-(piperidin-2-yl)phenyl)carbamate: A Comprehensive Overview

Tert-butyl N-(2-hydroxy-3-methoxy-5-(piperidin-2-yl)phenyl)carbamate, also known by its CAS number 2228335-57-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tert-butyl group, a hydroxyl group, a methoxy group, and a piperidinyl moiety attached to a phenyl ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The synthesis of tert-butyl N-(2-hydroxy-3-methoxy-5-(piperidin-2-yl)phenyl)carbamate involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the stereochemical effects on biological activity. The compound's structure has been optimized through computational chemistry techniques, such as molecular docking and quantum mechanics calculations, to predict its binding affinity to various biological targets.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Studies have shown that tert-butyl N-(2-hydroxy-3-methoxy-5-(piperidin-2-y1)phenyl)carbamate exhibits significant bioactivity against several disease models, including cancer and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit key enzymes involved in tumor progression, such as tyrosine kinases and histone deacetylases (HDACs). Additionally, the compound has shown neuroprotective properties in vitro, suggesting its potential role in treating conditions like Alzheimer's disease.

The pharmacokinetic properties of CAS No. 2228335-57-5 have been extensively studied to evaluate its suitability as an orally administered drug. Preclinical studies indicate that the compound has favorable absorption and distribution characteristics, with moderate clearance rates. However, further investigations are required to optimize its bioavailability and reduce potential toxicity.

In terms of structural modifications, researchers have explored various analogs of tert-butyl N-(2-hydroxy-3-methoxy-5-(piperidin-y1)phenyl)carbamate to enhance its therapeutic efficacy. For example, substituting the tert-butyl group with other alkyl chains or introducing additional functional groups has led to compounds with improved potency and selectivity. These modifications are guided by structure-based drug design principles, which leverage the three-dimensional structure of biological targets to tailor molecular interactions.

The development of CAS No. 2228335-57-based drugs has also been supported by advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These methods enable precise characterization of the compound's purity and stability under different conditions. Furthermore, high-throughput screening assays have been employed to assess the compound's activity against a wide range of biological targets.

In conclusion, tert-butyl N-(2-hydroxy--methoxy--(y1)phenl)carmate, with CAS number 228335--7--, represents a valuable molecule in contemporary chemical research due to its unique structure and diverse bioactivity profiles.